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Abstract
This technical guide provides a comprehensive analysis of 1,4-Dioxaspiro[4.5]decan-8-
ylmethanol (CAS No. 17159-82-9), a key spirocyclic building block in modern organic

synthesis and medicinal chemistry. The document delineates its core physicochemical

properties, provides an in-depth analysis of its spectroscopic signature for characterization, and

outlines robust protocols for its synthesis and handling. Emphasis is placed on the compound's

reactivity and its strategic application in drug discovery, where its rigid three-dimensional

structure is leveraged to design novel therapeutics with enhanced selectivity and favorable

pharmacokinetic profiles.

Introduction and Strategic Importance
1,4-Dioxaspiro[4.5]decan-8-ylmethanol is a heterocyclic alcohol characterized by a unique

spirocyclic system where a cyclohexane ring and a 1,3-dioxolane ring are joined by a common

carbon atom.[1] This structural motif, which effectively incorporates a protected ketone

functionality within a cyclohexylmethanol framework, renders it a highly versatile intermediate.

[2] In the field of drug development, the introduction of rigid, three-dimensional scaffolds is a
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proven strategy to explore novel chemical space beyond traditional flat aromatic systems.[3]

The 1,4-dioxaspiro[4.5]decane core orients appended pharmacophoric groups into precise

spatial arrangements, which can lead to enhanced binding affinity and selectivity for biological

targets such as G-protein coupled receptors and enzymes.[3][4] This guide serves as a

foundational resource for scientists leveraging this valuable compound in their research

endeavors.

Molecular Structure and Physicochemical
Properties
The molecular structure of 1,4-Dioxaspiro[4.5]decan-8-ylmethanol is central to its utility. The

ethylene ketal group serves as a stable protecting group for the ketone at the 4-position of the

cyclohexyl ring, allowing for selective chemistry to be performed on the primary alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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